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Compound of Interest

Compound Name: Estragole-d4

Cat. No.: B12371814 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized chemical reagents is paramount. This document provides essential,

immediate safety and logistical information for the handling of Estragole-d4, including

operational and disposal plans. The following procedural guidance is designed to directly

answer specific operational questions and build trust by providing value beyond the product

itself.

Quantitative Data Summary
The following table summarizes key quantitative data for Estragole, the parent compound of

Estragole-d4. The toxicological and physical properties are expected to be very similar for the

deuterated analogue.
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Property Value Source

Molecular Formula C10H8D4O N/A

Molecular Weight 152.25 g/mol N/A

Appearance Colorless to pale yellow liquid [1][2][3]

Odor Sweet, anise-like [3]

Boiling Point 215-216 °C [1]

Flash Point 81-90 °C

Density ~0.965 g/mL at 25 °C

Solubility
Insoluble in water; soluble in

ethanol and oils

Acute Oral Toxicity (LD50, rat) 1008–2000 mg/kg bw

Acute Oral Toxicity (LD50,

mouse)
~1250 mg/kg bw

Acute Dermal Toxicity (LD50,

rabbit)
>5000 mg/kg

Experimental Protocols: Handling and Disposal of
Estragole-d4
Personal Protective Equipment (PPE)
When handling Estragole-d4, the following personal protective equipment is mandatory to

ensure personal safety and prevent exposure.

Eye Protection: Wear chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.

Body Protection: A lab coat or other protective clothing should be worn.
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Respiratory Protection: If working outside of a fume hood or in a poorly ventilated area, a

NIOSH-approved respirator with an organic vapor cartridge is recommended.

Handling Procedures
Estragole-d4, like many deuterated compounds, is hygroscopic and may be sensitive to

atmospheric moisture, which can lead to isotopic exchange. Therefore, it is crucial to handle it

under a dry, inert atmosphere (e.g., nitrogen or argon) whenever possible.

Step-by-Step Handling Protocol:

Preparation: Before opening the container, allow it to equilibrate to room temperature to

prevent condensation.

Inert Atmosphere: If possible, conduct all transfers and manipulations of Estragole-d4 inside

a glove box or under a gentle stream of inert gas.

Dispensing: Use clean, dry glassware and syringes for all transfers.

Storage: Store Estragole-d4 in a tightly sealed container, in a cool, dry, and well-ventilated

area away from strong oxidizing agents. For long-term storage, refrigeration at 2-8 °C is

recommended.

Spill Management: In case of a small spill, absorb the liquid with an inert material (e.g., sand

or earth) and collect it in a suitable container for disposal. For larger spills, evacuate the area

and follow your institution's emergency procedures.

Disposal Plan
All waste containing Estragole-d4, including empty containers, contaminated PPE, and spill

cleanup materials, must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

Waste Collection: Collect all Estragole-d4 waste in a clearly labeled, sealed container. Do

not mix it with other waste streams unless specifically instructed to do so by your institution's

environmental health and safety (EHS) office.
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Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name "Estragole-d4".

Storage of Waste: Store the waste container in a designated satellite accumulation area until

it is collected by EHS personnel.

Disposal: The final disposal of Estragole-d4 waste must be conducted by a licensed

hazardous waste disposal company, in accordance with all local, state, and federal

regulations.

Visualized Workflow
The following diagram illustrates the key decision points and procedural flow for the safe

handling of Estragole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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